Cas no 61147-99-7 (5-(2,4-dichloro-6-fluorophenoxy)-2-nitrophenol)

• Product Name: 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrophenol
• CAS No: 61147-99-7
• MF: C₁₂H₆Cl₂FNO₄
• MW: 318.084744930267
• CID: 1625735
• PubChem ID: 182284
• Update Time: 2025-04-21

5-(2,4-dichloro-6-fluorophenoxy)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichloro-6-fluorophenoxy)-2-nitrophenol
• 61147-99-7
• DTXSID00210041

• Inchi： 1S/C12H6Cl2FNO4/c13-6-3-8(14)12(9(15)4-6)20-7-1-2-10(16(18)19)11(17)5-7/h1-5,17H
• InChI Key： ZDBNUMMHFZGLTB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC1C=CC(=C(C=1)O)[N+](=O)[O-])F)Cl

Computed Properties

• Exact Mass: 316.96588
• Monoisotopic Mass: 316.9657912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6